![molecular formula C11H9BrN2O3 B3217773 Ethyl 6-bromo-4-hydroxy-1,5-naphthyridine-3-carboxylate CAS No. 1184919-05-8](/img/structure/B3217773.png)
Ethyl 6-bromo-4-hydroxy-1,5-naphthyridine-3-carboxylate
Overview
Description
It belongs to the class of 1,5-naphthyridines, which have gained significance in medicinal chemistry due to their diverse biological activities. These compounds exhibit potential as drug candidates, making them an area of active research .
Synthesis Analysis
The synthesis of 1,5-naphthyridines involves various strategies. Researchers have explored both electrophilic and nucleophilic reagents to construct these heterocycles. Oxidations, reductions, cross-coupling reactions, modification of side chains, and formation of metal complexes are common synthetic approaches. Notably, the synthesis of Ethyl 6-bromo-4-hydroxy-1,5-naphthyridine-3-carboxylate has been investigated, and scalable methods have been developed .
Molecular Structure Analysis
The molecular structure of Ethyl 6-bromo-4-hydroxy-1,5-naphthyridine-3-carboxylate consists of a naphthyridine core with a bromine substituent at position 6 and a hydroxy group at position 4. The ethyl ester group is attached to the carboxylate function. The presence of the bromine atom and the hydroxy group may contribute to its biological activity .
Chemical Reactions Analysis
This compound can participate in various chemical reactions, including nucleophilic substitutions, ester hydrolysis, and metal complexation. Its reactivity with electrophiles and nucleophiles can lead to the formation of diverse derivatives. Understanding its reactivity is crucial for designing synthetic routes and exploring its applications .
Mechanism of Action
The specific mechanism of action for Ethyl 6-bromo-4-hydroxy-1,5-naphthyridine-3-carboxylate depends on its biological target. Further studies are needed to elucidate its interactions with cellular components, enzymes, or receptors. Its potential as an antimicrobial, antiviral, or anticancer agent warrants investigation .
properties
IUPAC Name |
ethyl 6-bromo-4-oxo-1H-1,5-naphthyridine-3-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9BrN2O3/c1-2-17-11(16)6-5-13-7-3-4-8(12)14-9(7)10(6)15/h3-5H,2H2,1H3,(H,13,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIUXSYOKUBBXAM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CNC2=C(C1=O)N=C(C=C2)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9BrN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 6-bromo-4-hydroxy-1,5-naphthyridine-3-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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